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Sculponeatin D Sculponeatin D Enmein is a delta-lactone. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 3776-39-4
VCID: VC0198249
InChI: InChI=1S/C20H26O6/c1-9-10-4-5-11-19(7-10,15(9)22)17(24)26-13-6-12(21)18(2,3)14-16(23)25-8-20(11,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13+,14-,16-,19+,20-/m1/s1
SMILES: CC1(C(CC2C3(C1C(OC3)O)C4CCC5CC4(C(=O)C5=C)C(=O)O2)O)C
Molecular Formula: C20H26O6
Molecular Weight: 362.4 g/mol

Sculponeatin D

CAS No.: 3776-39-4

Reference Standards

VCID: VC0198249

Molecular Formula: C20H26O6

Molecular Weight: 362.4 g/mol

Sculponeatin D - 3776-39-4

CAS No. 3776-39-4
Product Name Sculponeatin D
Molecular Formula C20H26O6
Molecular Weight 362.4 g/mol
IUPAC Name (1S,4S,6S,8R,9R,12S,13S,16R)-6,9-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
Standard InChI InChI=1S/C20H26O6/c1-9-10-4-5-11-19(7-10,15(9)22)17(24)26-13-6-12(21)18(2,3)14-16(23)25-8-20(11,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13+,14-,16-,19+,20-/m1/s1
Standard InChIKey MQOJPNKACWKUGI-CDKPERABSA-N
Isomeric SMILES CC1([C@H](C[C@H]2[C@]3([C@@H]1[C@@H](OC3)O)[C@@H]4CC[C@@H]5C[C@]4(C(=O)C5=C)C(=O)O2)O)C
SMILES CC1(C(CC2C3(C1C(OC3)O)C4CCC5CC4(C(=O)C5=C)C(=O)O2)O)C
Canonical SMILES CC1(C(CC2C3(C1C(OC3)O)C4CCC5CC4(C(=O)C5=C)C(=O)O2)O)C
Appearance Powder
Description Enmein is a delta-lactone. It has a role as a metabolite.
Synonyms enmein
PubChem Compound 352542
Last Modified Nov 11 2021
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